Cas no 1937275-23-4 (4-(3-bromo-5-fluorophenyl)but-3-en-2-amine)

• Product Name: 4-(3-bromo-5-fluorophenyl)but-3-en-2-amine
• CAS No: 1937275-23-4
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 5936843
• PubChem ID: 131245939
• Update Time: 2025-06-13

4-(3-bromo-5-fluorophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-5-fluorophenyl)but-3-en-2-amine
• EN300-1928269
• 1937275-23-4

• Inchi： 1S/C10H11BrFN/c1-7(13)2-3-8-4-9(11)6-10(12)5-8/h2-7H,13H2,1H3/b3-2+
• InChI Key： VGNBCOUEZRVYHX-NSCUHMNNSA-N
• SMILES： BrC1=CC(=CC(=C1)/C=C/C(C)N)F

Computed Properties

• Exact Mass: 243.00589g/mol
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 4-(3-bromo-5-fluorophenyl)but-3-en-2-amine

Comprehensive Overview of 4-(3-bromo-5-fluorophenyl)but-3-en-2-amine (CAS No. 1937275-23-4)

4-(3-bromo-5-fluorophenyl)but-3-en-2-amine (CAS No. 1937275-23-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluorophenyl and butenylamine structural motifs, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which may contribute to the development of novel therapeutic agents.

The molecular structure of 4-(3-bromo-5-fluorophenyl)but-3-en-2-amine features a halogenated aromatic ring coupled with an unsaturated aliphatic chain, making it a versatile intermediate in synthetic chemistry. Its CAS No. 1937275-23-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis. Recent trends indicate growing interest in fluorinated compounds due to their enhanced bioavailability and metabolic stability, positioning this compound as a subject of cutting-edge research.

In the context of green chemistry, 4-(3-bromo-5-fluorophenyl)but-3-en-2-amine is explored for its potential role in sustainable synthesis. The incorporation of fluorine atoms and bromine substituents offers unique electronic properties, which are critical for designing high-performance materials. Questions such as "How to synthesize 4-(3-bromo-5-fluorophenyl)but-3-en-2-amine?" or "What are the applications of bromo-fluorophenyl derivatives?" are commonly encountered in scientific forums, highlighting its practical significance.

From a pharmacological perspective, this compound's amine functionality and aryl halide groups make it a candidate for modulating biological targets. Its CAS No. 1937275-23-4 is often cross-referenced in patents related to kinase inhibitors and GPCR modulators, addressing the demand for precision medicine. Additionally, its potential in PET imaging (positron emission tomography) is under investigation, aligning with the rise of theranostic applications in oncology.

The compound's physicochemical properties, such as logP and hydrogen bonding capacity, are frequently analyzed to predict its ADME profile (absorption, distribution, metabolism, excretion). These metrics are vital for researchers optimizing lead compounds in drug development. Searches like "solubility of 4-(3-bromo-5-fluorophenyl)but-3-en-2-amine" or "stability of bromo-fluorophenyl amines" underscore the need for detailed characterization data.

In material science, the conjugated double bond in 4-(3-bromo-5-fluorophenyl)but-3-en-2-amine opens avenues for polymer functionalization and small-molecule electronics. Its halogenated aromatic core is pivotal for designing organic semiconductors, a hot topic in flexible electronics and optoelectronic devices. Queries such as "role of fluorine in organic electronics" or "bromophenyl derivatives in OLEDs" further emphasize its interdisciplinary appeal.

To conclude, 4-(3-bromo-5-fluorophenyl)but-3-en-2-amine (CAS No. 1937275-23-4) represents a multifaceted compound with promising applications across life sciences and advanced materials. Its structural uniqueness and functional diversity continue to inspire innovation, addressing contemporary challenges in healthcare and technology. As research progresses, this compound is poised to remain a focal point in scientific discourse.